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Compound of Interest

2-Methyl-6-
Compound Name:
(trifluoromethyl)nicotinic acid

cat. No.: B1305685

Essential Safety and Handling Guide for 2-Methyl-6-
(trifluoromethyl)nicotinic acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methyl-6-(trifluoromethyl)nicotinic acid. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risks associated with this
chemical.

Hazard Identification and Classification

2-Methyl-6-(trifluoromethyl)nicotinic acid is classified as a hazardous substance. Key
hazard statements include:

o H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2][3]

Chemical and Physical Properties
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Property

Value

Physical State

Solid (Yellow - Brown)

Molecular Formula

C8H6 F3 N O2

Molecular Weight

205.13 g/mol [1]

Odor

No information available[1]

Evaporation Rate

Not applicable (Solid)[1]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when

handling 2-Methyl-6-(trifluoromethyl)nicotinic acid.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety
goggles. A face shield may be
necessary for splash-prone

activities.[3]

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat,
impervious clothing, or a
chemical-resistant apron must

be worn.

To prevent skin contact that
can lead to irritation.
Contaminated clothing should
be removed immediately and

washed before reuse.[1][3]

Respiratory Protection

To be used when ventilation is
inadequate or if dust/aerosols
are generated. Options include
a NIOSH/MSHA-approved
particle respirator (e.g., N95).

[3]

To protect against the
inhalation of dust or vapors
that may cause respiratory

irritation.
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Operational Plan for Safe Handling

A systematic approach is crucial for minimizing exposure and ensuring safe handling of 2-
Methyl-6-(trifluoromethyl)nicotinic acid.

Preparation

» Engineering Controls: Work in a well-ventilated area. The use of a laboratory fume hood is
highly recommended.[1][3] Ensure that an eyewash station and safety shower are in close
proximity to the workstation.

e PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of tears or
punctures.

o Gather Materials: Have all necessary equipment and reagents ready before handling the
chemical to minimize movement and potential for spills.

Handling the Chemical

e Avoid Contact: Avoid direct contact with skin and eyes.[1]
» Minimize Dust: Minimize dust generation when handling the solid form.

o Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[1][3] Do not eat, drink, or smoke in the handling area.[1]

Workflow Diagram
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Caption: Safe handling workflow for 2-Methyl-6-(trifluoromethyl)nicotinic acid.
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Disposal Plan

Proper disposal of 2-Methyl-6-(trifluoromethyl)nicotinic acid and its containers is essential to
prevent environmental contamination and ensure compliance with regulations.

o Waste Collection: Collect waste material in a suitable, closed, and clearly labeled container.

[1]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.[3]
Offer surplus and non-recyclable solutions to a licensed disposal company.

» Environmental Precautions: Do not let the product enter drains or be released into the
environment.[1][3]

Spill Response

e Evacuate: Evacuate the area and ensure adequate ventilation.

o Containment: For dry spills, sweep up or vacuum the material and place it into a suitable
container for disposal, avoiding dust creation.[1][3]

o Decontamination: Clean the spill area thoroughly.

o PPE: Wear appropriate PPE, including respiratory protection, during spill cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-6-
(trifluoromethyl)nicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305685#personal-protective-equipment-for-
handling-2-methyl-6-trifluoromethyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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